Selenium difluoride

• CAS: 14017-34-6
• Molecular Formula: F2Se
• Molecular Weight: 116.97 g/mol
• InChI: InChI=1S/F2Se/c1-3-2
• InChIKey: YFFGQPRBGMOOJR-UHFFFAOYSA-N

Selenium Difluoride (SeF₂): Fundamental Properties

Selenium difluoride (CAS 14017-34-6, also 70421-43-1) is a binary selenium(II) fluoride that adopts a bent (C₂ᵥ) molecular geometry with two lone pairs on the central selenium atom [1]. It is typically generated as a transient species and trapped at low temperature in inert matrices [2]. As the simplest molecular selenium fluoride, SeF₂ provides the foundational Se–F bonding framework from which the properties of higher selenium fluorides (SeF₄, SeF₆) and oxofluorides diverge, making precise knowledge of its characteristics essential for informed selection in fundamental and applied research.

Bent (C₂ᵥ) molecular geometry with two lone pairs

Transient species; low-temperature matrix isolation

Foundational Se–F bonding framework

• [1] NIST Computational Chemistry Comparison and Benchmark DataBase. Experimental data for SeF₂ (Selenium difluoride). Release 22, May 2022. View Source
• [2] WebElements Periodic Table. Selenium difluoride: Formula SeF₂, Hill system formula F₂Se₁, CAS registry number 70421-43-1. View Source

Why SeF₂ Is Irreplaceable

The selenium fluoride series (SeF₂, SeF₄, SeF₆) exhibits pronounced discontinuities in bond dissociation energies, electron affinities, and non-covalent interaction capabilities. A generic substitution—e.g., deploying SeF₄ where SeF₂ is specified—introduces an 8% increase in Se–F bond strength (86 → 93 kcal/mol), a 12% increase in electron affinity (2.21 → 2.50 eV), and a systematic weakening of chalcogen bonds with oxygen Lewis bases [1][2][3]. These differences are not marginal corrections but represent fundamentally distinct reactivity profiles that can alter reaction thresholds, product distributions, and supramolecular assembly outcomes. The quantitative evidence below demonstrates that SeF₂ occupies a unique position in the SeFₙ series, making it irreplaceable for applications demanding moderate fluorine lability, controlled oxidizing power, and maximal chalcogen bond donor strength.

SeF₂

SeF₄ / SeF₆

Lower Se–F BDE supports mild fluorine transfer

Higher BDE may require forcing conditions

Lower electron affinity supports controlled oxidation

Higher EA may risk over-oxidation

Stronger chalcogen bond donor with O bases

Weaker chalcogen bonding may alter supramolecular assembly

• [1] Jackson VE, Dixon DA, Christe KO. Thermochemical properties of selenium fluorides, oxides, and oxofluorides. Inorg Chem. 2012;51(4):2472-2485. doi:10.1021/ic202417n View Source
• [2] The Electron Affinities of the Selenium Fluorides SeFₙ (n = 1−7). J Phys Chem A. 1999;103(35):4630-4636. doi:10.1021/jp9907894 View Source
• [3] Chen R, Lei F, Jin D, et al. Unraveling the Strength and Nature of Se···O Chalcogen Bonds: A Comparative Study of SeF₂ and SeF₄ Interactions with Oxygen-Bearing Lewis Bases. Molecules. 2024;29(23):5739. doi:10.3390/molecules29235739 View Source

SeF₂ Comparative Evidence

Lower Bond Dissociation Energy for Mild Fluorine Transfer

The adiabatic Se–F bond dissociation energy (BDE) of SeF₂ is 86 kcal/mol, compared to 93 kcal/mol for SeF₄ and 90 kcal/mol for SeF₆, as calculated at the CCSD(T)/complete basis set limit with additional core-valence, scalar relativistic, spin-orbit, and vibrational zero-point energy corrections [1]. This 7 kcal/mol (8%) lower BDE relative to SeF₄ indicates that SeF₂ can deliver fluorine atoms under significantly milder thermal or photochemical conditions.

Se–F Bond Dissociation Energy

Reported

86 kcal/mol (SeF₂) vs 93 kcal/mol (SeF₄)

Supports mild fluorine-transfer screening

CCSD(T)/CBS theory; adiabatic values

Evidence Dimension	Adiabatic Se–F bond dissociation energy (BDE)
Target Compound Data	86 kcal/mol (SeF₂)
Comparator Or Baseline	SeF₄ = 93 kcal/mol; SeF₆ = 90 kcal/mol
Quantified Difference	SeF₂ BDE is 7 kcal/mol lower than SeF₄ (8% reduction); 4 kcal/mol lower than SeF₆ (4% reduction)
Conditions	CCSD(T)/CBS theory with core-valence, scalar relativistic, spin-orbit, and ZPE corrections; adiabatic values include product reorganization energies

Why This Matters

A lower BDE directly translates to milder fluorine-transfer conditions, potentially reducing side reactions and enabling selective fluorination of thermally sensitive substrates where SeF₄ or SeF₆ would be kinetically inert without forcing conditions.

• [1] Jackson VE, Dixon DA, Christe KO. Thermochemical properties of selenium fluorides, oxides, and oxofluorides. Inorg Chem. 2012;51(4):2472-2485. doi:10.1021/ic202417n View Source

Lower Electron Affinity for Controlled Oxidation

The adiabatic electron affinity (EA) of SeF₂ is 2.21 eV, compared to 2.50 eV for SeF₄ and 3.13 eV for SeF₆, as determined at the DZP++ BHLYP level of density functional theory [1]. The 0.29 eV (12%) lower EA of SeF₂ relative to SeF₄ reflects a reduced thermodynamic driving force for electron capture, establishing SeF₂ as a significantly weaker oxidant within the SeFₙ series.

Electron Affinity

Reported

2.21 eV (SeF₂) vs 2.50 eV (SeF₄)

Supports controlled oxidative fluorination study

DZP++ BHLYP DFT

Evidence Dimension	Adiabatic electron affinity (EA)
Target Compound Data	2.21 eV (SeF₂)
Comparator Or Baseline	SeF₄ = 2.50 eV; SeF₆ = 3.13 eV
Quantified Difference	SeF₂ EA is 0.29 eV (12%) lower than SeF₄; 0.92 eV (29%) lower than SeF₆
Conditions	DZP++ BHLYP density functional theory with double-ζ plus polarization and diffuse functions

Why This Matters

For applications requiring controlled oxidation—such as electrosynthetic protocols or radical-mediated fluorinations—SeF₂ provides a milder and more tunable oxidizing potential than SeF₄ or SeF₆, reducing the risk of over-oxidation and enabling cleaner product profiles.

• [1] The Electron Affinities of the Selenium Fluorides SeFₙ (n = 1−7). J Phys Chem A. 1999;103(35):4630-4636. doi:10.1021/jp9907894 View Source

Stronger Chalcogen Bonds Compared to SeF₄

In a systematic ab initio study comparing SeF₂ and SeF₄ with eight oxygen-bearing Lewis bases (water, methanol, dimethyl ether, ethylene oxide, formaldehyde, acetaldehyde, acetone, formic acid), SeF₂ consistently formed shorter and stronger Se···O chalcogen bonds (ChBs) than SeF₄ for every heterodimer examined [1]. Binding energies (Eb) for SeF₂ heterodimers ranged from −5.07 to −8.82 kcal/mol, whereas SeF₄ heterodimers spanned −5.04 to −8.54 kcal/mol, with the largest differential observed for the SeF₂···acetone complex.

Chalcogen Bond Strength

Reported

SeF₂···acetone Eb ≈ −8.82 kcal/mol; SeF₄ ≈ −8.54 kcal/mol

Supports chalcogen bond donor screening

MP2/aug-cc-pVTZ; 8 O Lewis bases

Evidence Dimension	Chalcogen bond binding energy (Eb) with oxygen Lewis bases
Target Compound Data	Eb range: −5.07 to −8.82 kcal/mol (SeF₂ heterodimers)
Comparator Or Baseline	SeF₄ heterodimers: Eb range −5.04 to −8.54 kcal/mol
Quantified Difference	SeF₂···acetone Eb ≈ −8.82 kcal/mol vs SeF₄···acetone ≈ −8.54 kcal/mol; SeF₂ consistently yields more negative Eb for all bases studied
Conditions	ab initio MP2/aug-cc-pVTZ single-point energies with counterpoise correction; geometries optimized at B3LYP-D3(BJ)/def2-TZVP level

Why This Matters

Stronger chalcogen bonding with oxygen nucleophiles makes SeF₂ the superior choice for supramolecular recognition, crystal engineering, and organocatalytic applications where Se···O contacts direct molecular assembly and substrate activation.

• [1] Chen R, Lei F, Jin D, et al. Unraveling the Strength and Nature of Se···O Chalcogen Bonds: A Comparative Study of SeF₂ and SeF₄ Interactions with Oxygen-Bearing Lewis Bases. Molecules. 2024;29(23):5739. doi:10.3390/molecules29235739 View Source

Intermediate Se–F Bond Length vs SeF₄ and SeF₆

The Se–F bond length of SeF₂, experimentally derived at 172.5 pm via matrix-isolation IR spectroscopy and valence force field analysis [1], falls between the shorter bonds of SeF₆ (168.8 pm) [2] and the longer equatorial bonds of SeF₄ (177.5 pm calculated) [3]. This intermediate distance reflects the distinct sp²-like hybridization of the bent Se(II) center with two lone pairs, which differs fundamentally from the octahedral Se(VI) center of SeF₆ and the pseudo-trigonal-bipyramidal Se(IV) center of SeF₄.

Se–F Bond Length

Reported

172.5 pm (SeF₂) vs 168.8 pm (SeF₆), 177.5 pm (SeF₄)

Supports geometry-specific coordination study

Ar matrix IR; valence force field analysis

Evidence Dimension	Se–F equilibrium bond length
Target Compound Data	172.5 pm (SeF₂, Ar matrix, derived from force constants)
Comparator Or Baseline	SeF₆ = 168.8 pm; SeF₄ = 177.5 pm (longest Se–F bond, calculated)
Quantified Difference	SeF₂ bond length is 3.7 pm (2.2%) longer than SeF₆; 5.0 pm (2.8%) shorter than SeF₄ longest bond
Conditions	Argon matrix isolation at cryogenic temperature for SeF₂; gas-phase electron diffraction and CCSD(T) calculations for SeF₄ and SeF₆

Why This Matters

The distinct bond length confirms that SeF₂ cannot be approximated by mixing or interpolating properties of SeF₄ and SeF₆; its unique geometry governs coordination behavior, solid-state packing, and vibrational spectroscopic signatures used for identification and quality control.

• [1] Willner H. Chalkogenfluoride in niedrigen Oxydationsstufen. VII. Photochemische Erzeugung von SF₂ und SeF₂ in Argonmatrix. Z Anorg Allg Chem. 1979;481:107-115. Bond length 172.5 pm derived from valence force constant–bond length correlation. View Source
• [2] Selenium hexafluoride – Wikipedia. Se–F bond length 168.8 pm (citing CRC Handbook of Chemistry and Physics). View Source
• [3] NIST Computational Chemistry Comparison and Benchmark DataBase. Compare Calculated Bonds for Se-F. SeF₄ calculated bond length 1.775 Å. View Source

SeF₂ Research & Industrial Applications

Mild Fluorine Transfer for Thermally Labile Substrates

The 8% lower adiabatic Se–F bond dissociation energy of SeF₂ (86 kcal/mol) compared to SeF₄ (93 kcal/mol) [1] designates SeF₂ as the reagent of choice for fluorination reactions that must proceed at reduced temperatures. Substrates prone to thermal degradation—such as multifunctional organic molecules or fragile biomolecular scaffolds—benefit from the lower activation barrier of SeF₂, which can deliver fluorine atoms under photochemical or mild thermal activation where SeF₄ would remain unreactive or require forcing conditions that promote side reactions. Procurement of SeF₂ rather than SeF₄ is indicated whenever selective mono- or difluorination must be achieved without thermal stress on the substrate.

Chalcogen-Bond-Directed Supramolecular Assembly and Organocatalysis

SeF₂ systematically outperforms SeF₄ as a chalcogen bond donor toward oxygen Lewis bases, with binding energies reaching −8.82 kcal/mol [2]. This quantitative advantage makes SeF₂ the preferred building block for designing self-assembled architectures, molecular recognition motifs, and organocatalysts where Se···O chalcogen bonds govern substrate binding affinity and transition-state geometry. Researchers developing crystal engineering strategies or catalytic systems reliant on selenium-centered non-covalent interactions should select SeF₂ to maximize structural fidelity and catalytic turnover.

Controlled Oxidative Fluorination for Electrosynthetic and Radical Protocols

With an electron affinity of 2.21 eV—0.29 eV lower than SeF₄ (2.50 eV) and 0.92 eV lower than SeF₆ (3.13 eV) [3]—SeF₂ functions as a weaker thermodynamic oxidant, offering finer control in oxidative fluorination cascades. This property is critical in electrosynthetic flow cells and radical-chain fluorinations where over-oxidation must be avoided to prevent tar formation or substrate destruction. For process chemists and electrochemists, SeF₂ provides a thermodynamic window that enables clean oxidative fluorination without the runaway oxidation risk associated with SeF₄ or SeF₆.

Application

Selection Property

Validation Focus

Mild fluorine transfer for labile substrates

Se–F bond dissociation energy context

Fluorine-transfer threshold evaluation

Chalcogen-bond-directed supramolecular assembly and catalysis

Chalcogen bond donor strength context

Supramolecular assembly fidelity

Controlled oxidative fluorination

Electron affinity context

Oxidation potential tuning

• [1] Jackson VE, Dixon DA, Christe KO. Thermochemical properties of selenium fluorides, oxides, and oxofluorides. Inorg Chem. 2012;51(4):2472-2485. doi:10.1021/ic202417n View Source
• [2] Chen R, Lei F, Jin D, et al. Unraveling the Strength and Nature of Se···O Chalcogen Bonds: A Comparative Study of SeF₂ and SeF₄ Interactions with Oxygen-Bearing Lewis Bases. Molecules. 2024;29(23):5739. doi:10.3390/molecules29235739 View Source
• [3] The Electron Affinities of the Selenium Fluorides SeFₙ (n = 1−7). J Phys Chem A. 1999;103(35):4630-4636. doi:10.1021/jp9907894 View Source